N-(2-chloro-4-nitrophenyl)-4-methylbenzenesulfonamide
Cat. No. B8684143
M. Wt: 326.76 g/mol
InChI Key: PCQZDTRKWNZEFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06586617B1
Procedure details
2-Chloro-4-nitroaniline (1.73 g (10.0 mmol)) was dissolved in 5.0 ml of pyridine. To this, p-toluenesulfonyl chloride (1.91 g (10.0 mmol)) was added with stirring at room temperature. After stirring for 18 hours at room temperature, water (50 ml) was added to the reaction mixture to bring about separation of crystals. The crystals were filtered, washed with water and then dissolved in an aqueous solution of sodium hydroxide. The resulting solution was washed with diethyl ether, and the water layer was made acidic again with hydrochloric acid and extracted with ethyl acetate. The extract was dried over anhydrous magnesium sulfate and concentrated under reduced pressure to give 2.61 g (80%) of 2′-chloro-4′-nitro-p-toluenesulfonanilide as pale yellow crystals.
Yield
80%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:8]=[C:7]([N+:9]([O-:11])=[O:10])[CH:6]=[CH:5][C:3]=1[NH2:4].[C:12]1([CH3:22])[CH:17]=[CH:16][C:15]([S:18](Cl)(=[O:20])=[O:19])=[CH:14][CH:13]=1.O>N1C=CC=CC=1>[Cl:1][C:2]1[CH:8]=[C:7]([N+:9]([O-:11])=[O:10])[CH:6]=[CH:5][C:3]=1[NH:4][S:18]([C:15]1[CH:16]=[CH:17][C:12]([CH3:22])=[CH:13][CH:14]=1)(=[O:20])=[O:19]
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Inputs
Step One
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Name
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|
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Quantity
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1.73 g
|
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Type
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reactant
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|
Smiles
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ClC1=C(N)C=CC(=C1)[N+](=O)[O-]
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Name
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|
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Quantity
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5 mL
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|
Type
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solvent
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Smiles
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N1=CC=CC=C1
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Step Two
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Name
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|
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Quantity
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1.91 g
|
|
Type
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reactant
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|
Smiles
|
C1(=CC=C(C=C1)S(=O)(=O)Cl)C
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Step Three
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Name
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|
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Quantity
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50 mL
|
|
Type
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reactant
|
|
Smiles
|
O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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with stirring at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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After stirring for 18 hours at room temperature
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Duration
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18 h
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CUSTOM
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Type
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CUSTOM
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|
Details
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to bring about separation of crystals
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FILTRATION
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Type
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FILTRATION
|
|
Details
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The crystals were filtered
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WASH
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Type
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WASH
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|
Details
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washed with water
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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dissolved in an aqueous solution of sodium hydroxide
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WASH
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Type
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WASH
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|
Details
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The resulting solution was washed with diethyl ether
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The extract was dried over anhydrous magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated under reduced pressure
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Outcomes
Product
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Name
|
|
|
Type
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product
|
|
Smiles
|
ClC1=C(NS(=O)(=O)C2=CC=C(C=C2)C)C=CC(=C1)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.61 g | |
| YIELD: PERCENTYIELD | 80% | |
| YIELD: CALCULATEDPERCENTYIELD | 79.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
